Arsenic trioxide

Specification

• Description: Arsenic trioxide appears as white or transparent, glassy amorphous lumps or crystalline powder. Slightly soluble in water, but dissolves very slowly; more soluble in hot water. Noncombustible. Corrosive to metals in the presence of moisture. Toxic by ingestion.; Arsenic trioxide is a chemotherapeutic agent of idiopathic function used to treat leukemia that is unresponsive to first line agents. It is suspected that arsenic trisulfide induces cancer cells to undergo apoptosis. In general, arsenic is known to be a naturally toxic substance capable of eliciting a variety of dangerous adverse effects. The enzyme thioredoxin reductase has recently been identified as a target for arsenic trioxide.; Arsenic Trioxide is a small-molecule arsenic compound with antineoplastic activity. The mechanism of action of arsenic trioxide is not completely understood. This agent causes damage to or degradation of the promyelocytic leukemia protein/retinoic acid receptor-alpha (PML/RARa) fusion protein; induces apoptosis in acute promyelocytic leukemia (APL) cells and in many other tumor cell types; promotes cell differentiation and suppresses cell proliferation in many different tumor cell types; and is pro-angiogenic. (NCI04); An inorganic compound with the chemical formula As2O3 that is used for the treatment of ACUTE PROMYELOCYTIC LEUKEMIA in patients who have relapsed from, or are resistant to, conventional drug therapy.
• CAS No.: 1327-53-3
• Molecular Formula: As2O3
• Molecular Weight: 197.841 g/mol
• IUPAC Name: arsenic(3+);oxygen(2-)
• Standard InChI: InChI=1S/2As.3O/q2*+3;3*-2
• Standard InChI Key: QTLQKAJBUDWPIB-UHFFFAOYSA-N
• Impurities: The crude product contains 95% arsenic trioxide (As2O3), 10,000-20,000 ppm antimony, 300-600 ppm lead and iron, 100-800 ppm copper, 300 ppm zinc, and 15 ppm cadmium, selenium, mercury, and tellurium.
• SMILES: [O-2].[O-2].[O-2].[As+3].[As+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[As+3].[As+3]
• Boiling Point: 869 °F at 760 mmHg (EPA, 1998); 460 °C
• Colorform: White cubic crystals (Arsenolite); Colorless monoclinic crystals (Claudette); White or transparent, glassy, amorphous lumps or crystalline powder; Exists in 3 allotropic forms. The amorphous form ... the octahedral form ... the rhombic form
• Melting Point: 379 to 594.1 °F ; Arsenolite and claudetite forms sublime at 379 °F. (EPA, 1998); 313 °C (claudetite); 274 °C (arsenolite); 275-313 °C